Cas no 1129683-83-5 (1-(4-Chloro-3-trifluoromethylphenyl)-3-(4-hydroxyphenyl)urea)

• Product name: 1-(4-Chloro-3-trifluoromethylphenyl)-3-(4-hydroxyphenyl)urea
• CAS No: 1129683-83-5
• MF: C₁₄H₁₀ClF₃N₂O₂
• MW: 330.689612865448
• CID: 2094927
• PubChem ID: 25221150

1-(4-Chloro-3-trifluoromethylphenyl)-3-(4-hydroxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-(trifluromethyl)phenyl)-3-(4-hydroxyphenyl)urea
• .1-(4-chloro-3-(trifluoromethyl)phenyl)-3-(4-hydroxyphenyl)urea
• .1-(4-chloro-3-trifluoromethyl-phenyl)-3-(4-hydroxy-phenyl)-urea
• .N-(4-chloro-3-(trifluoromethyl)phenyl)-N'-(4-hydroxylphenyl)urea
• .N-(4-chloro-3-(trifluoromethyl)phenyl)-N'-(4-hydroxyphenyl)urea
• N-(4-chloro-3 -(trifluoromethyl)phenyl)-N'-(4-hydroxylphenyl)urea
• 1-[4-chloro-3-(trifluoromethyl)phenyl]-3-(4-hydroxyphenyl)urea
• N-[4-Chloro-3-(trifluoromethyl)phenyl]-N'-(4-hydroxyphenyl)urea
• EVB68383
• 1129683-83-5
• Sorafenib Related Compound 4
• 1-(4-Chloro-3-trifluoromethylphenyl)-3-(4-hydroxyphenyl)urea
• DB-406652
• SCHEMBL281864
• GNN3K489WU
• 1-(4-chloro-3-(trifluoromethyl)phenyl)-3-(4-hydroxyphenyl)urea
• 1-(4-Chloro-3-trifluoromethyl-phenyl)-3-(4-hydroxy-phenyl)-urea
• 3-[4-chloro-3-(trifluoromethyl)phenyl]-1-(4-hydroxyphenyl)urea
• Urea, N-[4-chloro-3-(trifluoromethyl)phenyl]-N'-(4-hydroxyphenyl)

• Inchi： InChI=1S/C14H10ClF3N2O2/c15-12-6-3-9(7-11(12)14(16,17)18)20-13(22)19-8-1-4-10(21)5-2-8/h1-7,21H,(H2,19,20,22)
• InChI Key： QKJVYCOMRSLHGX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 330.03800
• Monoisotopic Mass: 330.0382897Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.36000
• LogP: 4.85440

Additional information on 1-(4-Chloro-3-trifluoromethylphenyl)-3-(4-hydroxyphenyl)urea

1-(4-Chloro-3-Trifluoromethylphenyl)-3-(4-Hydroxyphenyl)Urea: A Comprehensive Overview

1-(4-Chloro-3-Trifluoromethylphenyl)-3-(4-Hydroxyphenyl)Urea, identified by the CAS number 1129683-83-5, is a complex organic compound with significant potential in various fields of research and application. This compound, characterized by its unique structure and functional groups, has garnered attention in recent studies due to its versatile properties and promising applications in drug discovery, material science, and environmental chemistry.

The molecular structure of 1-(4-Chloro-3-Trifluoromethylphenyl)-3-(4-Hydroxyphenyl)Urea consists of a urea group linked to two aromatic rings. The first ring is a chloro-trifluoromethyl-substituted phenyl group, while the second is a hydroxy-substituted phenyl group. This combination of substituents imparts the compound with unique electronic and steric properties, making it a valuable candidate for exploring interactions in biological systems and chemical reactions.

Recent research has highlighted the potential of this compound in the field of drug development. Its structure allows for interactions with various biological targets, including enzymes and receptors, making it a promising lead compound for therapeutic agents. Studies have shown that the trifluoromethyl group enhances lipophilicity, while the hydroxyl group introduces hydrogen bonding capabilities, which are crucial for bioavailability and target binding affinity.

In addition to its pharmaceutical applications, 1-(4-Chloro-3-Trifluoromethylphenyl)-3-(4-Hydroxyphenyl)Urea has been explored in material science for its potential as a building block in constructing advanced materials. The compound's ability to form hydrogen bonds and its stability under various conditions make it a candidate for applications in polymer chemistry and crystal engineering.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Researchers have optimized synthetic routes to improve yield and purity, ensuring that the compound can be produced efficiently for further studies. The physical properties of the compound, such as melting point and solubility, have been characterized using modern analytical techniques like differential scanning calorimetry (DSC) and high-performance liquid chromatography (HPLC).

Environmental considerations have also been addressed in recent studies. The biodegradation potential of 1-(4-Chloro-3-Trifluoromethylphenyl)-3-(4-Hydroxyphenyl)Urea has been evaluated under simulated environmental conditions, providing insights into its ecological impact. These studies are crucial for ensuring that the compound can be safely utilized without posing risks to ecosystems.

In conclusion, 1-(4-Chloro-3-Trifluoromethylphenyl)-3-(4-Hydroxyphenyl)Urea, CAS number 1129683-83-5, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing scientific knowledge and practical applications.